Cas no 1805115-68-7 (4-Chloro-2-hydroxy-3-iodopyridine)

• Product Name: 4-Chloro-2-hydroxy-3-iodopyridine
• CAS No: 1805115-68-7
• MF: C₅H₃ClINO
• MW: 255.440892457962
• MDL: MFCD28752902
• CID: 4902648
• Update Time: 2025-10-29

4-Chloro-2-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxy-3-iodopyridine
• 4-chloro-3-iodo-1H-pyridin-2-one

• MDL： MFCD28752902
• Inchi： 1S/C5H3ClINO/c6-3-1-2-8-5(9)4(3)7/h1-2H,(H,8,9)
• InChI Key： PLLSYRBSJINNID-UHFFFAOYSA-N
• SMILES： IC1=C(C=CNC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Chloro-2-hydroxy-3-iodopyridine

Introduction to 4-Chloro-2-hydroxy-3-iodopyridine (CAS No. 1805115-68-7)

4-Chloro-2-hydroxy-3-iodopyridine, identified by its Chemical Abstracts Service (CAS) number 1805115-68-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and possesses distinct functional groups that make it a valuable intermediate in synthetic chemistry. The presence of both chloro and hydroxyl substituents, along with an iodine atom, endows it with unique reactivity patterns that are exploited in various synthetic pathways.

The structural features of 4-Chloro-2-hydroxy-3-iodopyridine make it a promising building block for the development of novel bioactive molecules. The chloro group can participate in nucleophilic substitution reactions, while the hydroxyl group can engage in hydrogen bonding interactions, influencing both the compound's solubility and its binding affinity to biological targets. Additionally, the iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in medicinal chemistry to construct complex molecular architectures.

In recent years, 4-Chloro-2-hydroxy-3-iodopyridine has been explored in several cutting-edge research areas. One notable application lies in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and progression. The ability to modify the pyridine core through selective functionalization allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of these inhibitors, making them more effective candidates for clinical development.

Another emerging field where 4-Chloro-2-hydroxy-3-iodopyridine has shown promise is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens necessitates the discovery of novel antibiotics with unique mechanisms of action. Pyridine derivatives have long been recognized for their antimicrobial properties, and compounds like 4-Chloro-2-hydroxy-3-iodopyridine offer a scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, highlighting its potential as a lead compound for antibiotic development.

The agrochemical industry has also benefited from the exploration of 4-Chloro-2-hydroxy-3-iodopyridine as a precursor for crop protection agents. Pyridine-based herbicides and fungicides are widely used due to their efficacy and selectivity. Researchers have leveraged the reactivity of this compound to develop novel agrochemicals that offer improved environmental safety profiles while maintaining high levels of pest control. For example, modifications to the pyridine ring have led to compounds that exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

From a synthetic chemistry perspective, 4-Chloro-2-hydroxy-3-iodopyridine serves as an excellent starting material for exploring new methodologies and reaction conditions. Its unique substitution pattern allows for diverse transformations, including metal-catalyzed coupling reactions, oxidation-reduction processes, and heterocyclic ring formations. These synthetic strategies not only expand the toolkit available to organic chemists but also contribute to the development of more efficient and sustainable chemical processes.

The pharmaceutical industry's interest in 4-Chloro-2-hydroxy-3-iodopyridine is further underscored by its role in drug discovery campaigns targeting neurological disorders. Pyridine derivatives have been extensively studied for their potential as neuroactive compounds due to their ability to interact with various neurotransmitter receptors and ion channels. Researchers are currently investigating how structural modifications of this compound can enhance its binding affinity and selectivity for specific neurological targets, with the aim of developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In conclusion, 4-Chloro-2-hydroxy-3-iodopyridine (CAS No. 1805115-68-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as an intermediate in pharmaceutical synthesis, agrochemical development, and material science research. As our understanding of its reactivity and potential continues to evolve, so too will its significance in advancing scientific innovation and addressing global challenges.